2,5-Dioxohexane-1,6-diyl diacetate

• IUPAC Name: (6-acetyloxy-2,5-dioxohexyl) acetate
• InChI: InChI=1S/C10H14O6/c1-7(11)15-5-9(13)3-4-10(14)6-16-8(2)12/h3-6H2,1-2H3
• InChI Key: CUHVJBIEVRYRAZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC(=O)CCC(=O)COC(=O)C
• Molecular Formula: C10H14O6
• Molecular Weight: 230.21 g/mol

Description

2,5-Dioxohexane-1,6-diyl diacetate (2,5-DHDA) is a versatile organic compound that has been used in a variety of scientific and industrial applications. 2,5-DHDA is a cyclic compound containing two oxygen atoms and four carbon atoms. It is a white, crystalline solid at room temperature and is soluble in organic solvents. 2,5-DHDA has a wide range of uses in organic synthesis, catalysis, and drug delivery.

Scientific Research Applications

Synthesis and Structural Applications

• Bioactive Derivatives Synthesis : Derivatives of 1,4-benzoxazine, prepared from reactions of similar compounds to 2,5-Dioxohexane-1,6-diyl diacetate, have been demonstrated to exhibit antimycotic activity. This study highlights the potential of these compounds in developing bioactive agents against plant pathogenic fungi (Mukovoz et al., 2018).

• Chemical Characterization : Research on the synthesis, characterization, and crystal structure of closely related compounds has been conducted, emphasizing the importance of these compounds in chemical structural studies (Kelebekli et al., 2018).

• Construction of Complex Chemical Structures : The synthesis of complex chemical structures, such as cyclic imides, which have applications in medicinal chemistry, has been reported. This research showcases the versatility of diacetate compounds in synthesizing biologically active substances (Bielenica & Kossakowski, 2010).

Applications in Natural Product Assembly and Catalysis

• Natural Product Assembly : 1,2-Diacetals, a group to which 2,5-Dioxohexane-1,6-diyl diacetate is related, are used in the assembly of natural products. They serve as protective groups, chiral auxiliaries, and building blocks, due to their stability and crystallinity properties (Ley & Polara, 2007).

• Catalysis in Chemical Reactions : These compounds play a role in catalytic processes like asymmetric epoxidation of alkenes, demonstrating their utility in creating specific molecular configurations (Shing & Luk, 2009).

Other Miscellaneous Applications

• Crystal Structure Analysis : The compounds have been used in the crystal structure analysis of various chemicals, highlighting their role in understanding chemical configurations and reactions (Becker et al., 1981).

• Synthesis of Triazole-Thiol and Thiadiazole Derivatives : Research has been conducted on the synthesis of triazole-thiol and thiadiazole derivatives from compounds related to 2,5-Dioxohexane-1,6-diyl diacetate. These derivatives have significant antimicrobial activities, emphasizing the potential pharmaceutical applications (Düğdü et al., 2014).